Cas no 2176844-02-1 (N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide)
N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide
-
- Inchi: 1S/C15H13FN2O/c1-2-14(19)18-15(13-5-3-4-10-17-13)11-6-8-12(16)9-7-11/h2-10,15H,1H2,(H,18,19)
- InChI Key: BGWMACKOAHSZBW-UHFFFAOYSA-N
- SMILES: C(NC(C1=CC=C(F)C=C1)C1=NC=CC=C1)(=O)C=C
Experimental Properties
- Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 457.4±45.0 °C(Predicted)
- pka: 13.00±0.46(Predicted)
N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7525427-1.0g |
N-[(4-fluorophenyl)(pyridin-2-yl)methyl]prop-2-enamide |
2176844-02-1 | 95.0% | 1.0g |
$0.0 | 2025-03-10 |
N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide
Research Brief on N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide (CAS: 2176844-02-1)
N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide (CAS: 2176844-02-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a fluorophenyl group and a propenamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of significant interest for researchers in drug discovery and development.
The synthesis of N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions has also been evaluated, with results indicating favorable pharmacokinetic properties. These findings suggest that it could serve as a viable candidate for further preclinical studies.
In vitro studies have demonstrated that N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition is attributed to the compound's ability to bind to the active site of COX-2 with high affinity, thereby reducing the production of pro-inflammatory prostaglandins.
Further investigations into the compound's mechanism of action have revealed its potential as an anti-cancer agent. Preliminary data indicate that N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide can induce apoptosis in certain cancer cell lines by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis. These findings are particularly significant given the growing need for targeted therapies with minimal side effects. However, additional studies are required to validate these effects in vivo and to explore the compound's safety profile.
Another area of interest is the compound's potential application in neurodegenerative diseases. Recent research has suggested that N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide may exhibit neuroprotective properties by attenuating oxidative stress and reducing the accumulation of toxic protein aggregates. These effects have been observed in cellular models of Alzheimer's and Parkinson's diseases, highlighting the compound's versatility as a therapeutic agent.
Despite these promising findings, several challenges remain. The compound's bioavailability and metabolic stability need to be thoroughly investigated to ensure its efficacy in vivo. Additionally, the potential for off-target effects and toxicity must be carefully assessed. Future research should focus on optimizing the compound's structure to enhance its pharmacological properties while minimizing adverse effects.
In conclusion, N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide (CAS: 2176844-02-1) represents a promising candidate for further development in various therapeutic areas. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. As studies progress, this compound may pave the way for the development of novel treatments for inflammation, cancer, and neurodegenerative disorders. Continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize its potential.
2176844-02-1 (N-[(4-Fluorophenyl)-2-pyridinylmethyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)